![molecular formula C15H30N2O3 B3091977 tert-Butyl 2-methyl-3-{[3-(morpholin-4-yl)propyl]amino}propanoate CAS No. 1221341-42-9](/img/structure/B3091977.png)
tert-Butyl 2-methyl-3-{[3-(morpholin-4-yl)propyl]amino}propanoate
Overview
Description
“tert-Butyl 2-methyl-3-{[3-(morpholin-4-yl)propyl]amino}propanoate” is a chemical compound with the molecular formula C15H30N2O3 . It is also known by other names such as “Propanoic acid, 2-methyl-3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester” and "tert-butyl 2-methyl-3- ( (3-morpholinopropyl)amino)propanoate" .
Molecular Structure Analysis
The molecular structure of “tert-Butyl 2-methyl-3-{[3-(morpholin-4-yl)propyl]amino}propanoate” consists of 20 atoms and 20 bonds . The molecule has a molar refractivity of 79.9±0.3 cm³ .Physical And Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm³, a boiling point of 378.6±37.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C . It has an enthalpy of vaporization of 62.7±3.0 kJ/mol and a flash point of 182.8±26.5 °C . The index of refraction is 1.468, and it has a molar volume of 287.4±3.0 cm³ . It has 5 H bond acceptors, 1 H bond donor, and 9 freely rotating bonds .Scientific Research Applications
Synthesis and Characterization of Complex Compounds
Research has demonstrated the synthesis and characterization of complex compounds containing tert-butyl groups. These compounds, such as planar chiral (η6-arene)Cr(CO)3 containing carboxylic acid derivatives, have been synthesized for potential applications in medicinal organometallic chemistry. These complex structures are explored as isosteric substitutes for organic drug candidates (Patra, Merz, & Metzler‐Nolte, 2012).
Application in Neuroexcitant Synthesis
tert-Butyl groups are used in the enantioselective synthesis of neuroexcitants, such as 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA), an analogue of neuroexcitant compounds. This research highlights the importance of tert-butyl groups in the precise and controlled synthesis of enantiomerically pure compounds (Pajouhesh et al., 2000).
Advances in Chemical Synthesis Techniques
Studies have developed advanced chemical synthesis techniques involving tert-butyl groups. For instance, the synthesis of 2-aryl-4-aminotetrahydroquinoline-3-carboxylic acid derivatives through condensation and conjugate addition/cyclization reactions showcases the versatility of these groups in creating complex chemical structures (Davies et al., 2009).
properties
IUPAC Name |
tert-butyl 2-methyl-3-(3-morpholin-4-ylpropylamino)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H30N2O3/c1-13(14(18)20-15(2,3)4)12-16-6-5-7-17-8-10-19-11-9-17/h13,16H,5-12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBJFBZHMKBAIFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNCCCN1CCOCC1)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H30N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901150839 |
Source
|
| Record name | 1,1-Dimethylethyl 2-methyl-3-[[3-(4-morpholinyl)propyl]amino]propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901150839 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.41 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-methyl-3-{[3-(morpholin-4-yl)propyl]amino}propanoate | |
CAS RN |
1221341-42-9 |
Source
|
| Record name | 1,1-Dimethylethyl 2-methyl-3-[[3-(4-morpholinyl)propyl]amino]propanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221341-42-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl 2-methyl-3-[[3-(4-morpholinyl)propyl]amino]propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901150839 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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